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Compound of Interest

2-(1-Benzylpiperidin-4-
Compound Name: _ o
ylidene)acetonitrile

cat. No.: B1281173

Essential Safety and Handling Guide for 2-(1-
Benzylpiperidin-4-ylidene)acetonitrile

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-(1-Benzylpiperidin-4-ylidene)acetonitrile. The
following procedures are based on the known hazards of structurally related chemicals and are
intended to ensure the safe handling and disposal of this compound.

Chemical Profile:

Property Value Source

] 2-(1-Benzylpiperidin-4-
Chemical Name _ o [1]
ylidene)acetonitrile

CAS Number 55022-82-7 [1]
Molecular Formula C14H16N2 [1112]
Molecular Weight 212.29 g/mol [1][2]
Storage 2-8°C, sealed, dry [2]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 2-(1-Benzylpiperidin-4-ylidene)acetonitrile is
not readily available, the hazards can be inferred from its structural components: a benzyl
group, a piperidine ring, and an acetonitrile functional group. The following recommendations
are based on the hazardous properties of related compounds such as N-Benzyl-4-piperidone,
Acetonitrile, and Benzyl Cyanide.

Potential Hazards:

 Toxicity: May be harmful if swallowed, in contact with skin, or inhaled.[3][4][5][6][7] The nitrile
group can be metabolized to cyanide, leading to delayed toxicity.[8]

« Irritation: Causes serious eye irritation and may cause skin irritation.[3][4][9][10]

o Flammability: The presence of the acetonitrile moiety suggests the compound may be a
flammable liquid and vapor.[3][5][7][10] Vapors may form explosive mixtures with air.[3][10]

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended for

larger quantities.[6]

To prevent eye contact which
can cause serious irritation.[3]
[4][9][10]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected before use

and disposed of properly.[6]

To prevent skin contact, as the

substance may be harmful.[3]

(4105116171

Skin and Body Protection

Lab coat. For larger quantities
or risk of splashing, flame-
retardant antistatic protective

clothing is recommended.[5]

To protect skin from potential

irritation and absorption.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
inhalation risk is high, use a

NIOSH-approved respirator.

To prevent inhalation of

potentially harmful vapors.[3]

(4105116171

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a chemical fume hood is operational.

o Have an emergency eyewash station and safety shower readily accessible.

o Gather all necessary PPE and ensure it is in good condition.

o Prepare all equipment and reagents needed for the experiment.

e Handling:

o Conduct all manipulations of the compound within a chemical fume hood.[5]
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[e]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][9]

o

Wash hands thoroughly after handling.[4][9][10]

[¢]

Do not eat, drink, or smoke in the laboratory.[4][5][9]

[¢]

Keep the container tightly closed when not in use.[5][9][11]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5][11]

e Spill Management:

[e]

Evacuate the area and eliminate all ignition sources.[3]

o

Wear appropriate PPE during cleanup.

[¢]

For small spills, absorb with an inert material (e.g., sand, earth, vermiculite) and place in a
suitable, closed container for disposal.[6][12]

[¢]

Do not allow the spill to enter drains or waterways.[5][9][11]
Disposal Plan:
» Waste Collection:

o Collect all waste containing 2-(1-Benzylpiperidin-4-ylidene)acetonitrile, including
contaminated consumables, in a designated, labeled, and sealed waste container.

e Disposal Method:
o Dispose of the chemical waste through a licensed professional waste disposal service.[7]
o Do not dispose of it down the drain.[9]
o The compound should be disposed of in an approved waste disposal plant.[9][11]

Experimental Protocols: First Aid Measures

In case of exposure, follow these first aid procedures immediately:
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.[9][10]

Skin Contact

Take off immediately all contaminated clothing.
Wash the affected area with plenty of soap and
water. Seek medical attention if irritation
persists.[4][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][9][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison center or
doctor immediately.[7][9][10]

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 2-(1-Benzylpiperidin-4-ylidene)acetonitrile
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Caption: Safe handling workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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